Cas no 1704088-30-1 (1-4-(trifluoromethoxy)phenylcyclohexan-1-amine)

• Product Name: 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine
• CAS No: 1704088-30-1
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6232676
• PubChem ID: 165664778
• Update Time: 2025-11-05

1-4-(trifluoromethoxy)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine
• 1704088-30-1
• EN300-1928959
• 1-[4-(trifluoromethoxy)phenyl]cyclohexan-1-amine

• Inchi： 1S/C13H16F3NO/c14-13(15,16)18-11-6-4-10(5-7-11)12(17)8-2-1-3-9-12/h4-7H,1-3,8-9,17H2
• InChI Key： GBPVOFYFOJWUDF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(CCCCC1)N)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine

1-4-(Trifluoromethoxy)phenylcyclohexan-1-amine: A Comprehensive Overview

The compound 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine, with CAS No. 1704088-30-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a cyclohexane ring with an amino group and a trifluoromethoxy-substituted phenyl group. The presence of the trifluoromethoxy group introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and synthesis.

Recent studies have highlighted the potential of 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine in various applications, particularly in the development of bioactive molecules. Researchers have explored its role as a building block for constructing complex molecular architectures, leveraging its amine functionality for further functionalization. The cyclohexane ring provides a rigid framework, while the trifluoromethoxy group enhances the molecule's stability and bioavailability, making it an attractive candidate for medicinal chemistry.

The synthesis of 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine involves a multi-step process that typically begins with the preparation of the corresponding trifluoromethoxybenzene derivative. This is followed by amination reactions to introduce the cyclohexanamine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for such compounds.

In terms of chemical properties, 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine exhibits remarkable stability under various reaction conditions. Its electronic characteristics make it suitable for participation in both nucleophilic and electrophilic reactions, depending on the substituents present. The trifluoromethoxy group, being electron-withdrawing, activates certain positions on the aromatic ring for substitution reactions, while also imparting resistance to oxidative degradation.

The applications of this compound are diverse and expanding rapidly. In the pharmaceutical industry, it has been utilized as an intermediate in the synthesis of novel drug candidates targeting various therapeutic areas, including cancer and neurodegenerative diseases. Its ability to form stable amide bonds makes it ideal for peptide synthesis and conjugation with other bioactive molecules. Additionally, researchers have explored its potential in materials science, where its unique properties could contribute to the development of advanced polymers or catalysts.

Recent research has also focused on understanding the biological activity of 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine. Preclinical studies suggest that this compound may exhibit modulatory effects on key cellular pathways involved in inflammation and apoptosis. These findings open new avenues for its use in treating chronic inflammatory diseases and promoting tissue repair. Furthermore, its ability to penetrate cellular membranes efficiently makes it a promising candidate for drug delivery systems.

In conclusion, 1-4-(trifluoromethoxy)phenylcyclohexan-1-amine stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As scientists continue to explore its potential, this compound is likely to contribute significantly to both academic and industrial advancements.